Cas no 198566-04-0 (2-Thiophenecarbonitrile, 5-(2-benzothiazolyl)-)

• Product name: 2-Thiophenecarbonitrile, 5-(2-benzothiazolyl)-
• CAS No: 198566-04-0
• MF: C₁₂H₆N₂S₂
• MW: 242.319439411163
• CID: 3875990
• PubChem ID: 85755566

2-Thiophenecarbonitrile, 5-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(2-benzothiazolyl)-
• DTXSID201258729
• 5-(2-Benzothiazolyl)-2-thiophenecarbonitrile
• 198566-04-0

• Inchi： InChI=1S/C12H6N2S2/c13-7-8-5-6-11(15-8)12-14-9-3-1-2-4-10(9)16-12/h1-6H
• InChI Key： DPMXTIXIZZUMDD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 241.99724055Da
• Monoisotopic Mass: 241.99724055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.2Ų